Cas no 1795087-11-4 (6-methyl-4-[1-(2-phenyltriazole-4-carbonyl)pyrrolidin-3-yl]oxypyran-2-one)

6-methyl-4-[1-(2-phenyltriazole-4-carbonyl)pyrrolidin-3-yl]oxypyran-2-one structure
1795087-11-4 structure
Product Name:6-methyl-4-[1-(2-phenyltriazole-4-carbonyl)pyrrolidin-3-yl]oxypyran-2-one
CAS No:1795087-11-4
MF:C19H18N4O4
MW:366.370624065399
CID:5368574
Update Time:2025-07-23

6-methyl-4-[1-(2-phenyltriazole-4-carbonyl)pyrrolidin-3-yl]oxypyran-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-4-[1-(2-phenyltriazole-4-carbonyl)pyrrolidin-3-yl]oxypyran-2-one
    • Inchi: 1S/C19H18N4O4/c1-13-9-16(10-18(24)26-13)27-15-7-8-22(12-15)19(25)17-11-20-23(21-17)14-5-3-2-4-6-14/h2-6,9-11,15H,7-8,12H2,1H3
    • InChI Key: JCBWDOZIRCUMBL-UHFFFAOYSA-N
    • SMILES: C1(=O)OC(C)=CC(OC2CCN(C(C3C=NN(C4=CC=CC=C4)N=3)=O)C2)=C1

6-methyl-4-[1-(2-phenyltriazole-4-carbonyl)pyrrolidin-3-yl]oxypyran-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6473-7712-2μmol
6-methyl-4-{[1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)pyrrolidin-3-yl]oxy}-2H-pyran-2-one
1795087-11-4 90%+
2μl
$57.0 2023-04-25
Life Chemicals
F6473-7712-5μmol
6-methyl-4-{[1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)pyrrolidin-3-yl]oxy}-2H-pyran-2-one
1795087-11-4 90%+
5μl
$63.0 2023-04-25
Life Chemicals
F6473-7712-10μmol
6-methyl-4-{[1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)pyrrolidin-3-yl]oxy}-2H-pyran-2-one
1795087-11-4 90%+
10μl
$69.0 2023-04-25
Life Chemicals
F6473-7712-20μmol
6-methyl-4-{[1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)pyrrolidin-3-yl]oxy}-2H-pyran-2-one
1795087-11-4 90%+
20μl
$79.0 2023-04-25
Life Chemicals
F6473-7712-1mg
6-methyl-4-{[1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)pyrrolidin-3-yl]oxy}-2H-pyran-2-one
1795087-11-4 90%+
1mg
$54.0 2023-04-25
Life Chemicals
F6473-7712-2mg
6-methyl-4-{[1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)pyrrolidin-3-yl]oxy}-2H-pyran-2-one
1795087-11-4 90%+
2mg
$59.0 2023-04-25
Life Chemicals
F6473-7712-3mg
6-methyl-4-{[1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)pyrrolidin-3-yl]oxy}-2H-pyran-2-one
1795087-11-4 90%+
3mg
$63.0 2023-04-25
Life Chemicals
F6473-7712-4mg
6-methyl-4-{[1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)pyrrolidin-3-yl]oxy}-2H-pyran-2-one
1795087-11-4 90%+
4mg
$66.0 2023-04-25
Life Chemicals
F6473-7712-5mg
6-methyl-4-{[1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)pyrrolidin-3-yl]oxy}-2H-pyran-2-one
1795087-11-4 90%+
5mg
$69.0 2023-04-25
Life Chemicals
F6473-7712-10mg
6-methyl-4-{[1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)pyrrolidin-3-yl]oxy}-2H-pyran-2-one
1795087-11-4 90%+
10mg
$79.0 2023-04-25

Additional information on 6-methyl-4-[1-(2-phenyltriazole-4-carbonyl)pyrrolidin-3-yl]oxypyran-2-one

Introduction to 6-methyl-4-[1-(2-phenyltriazole-4-carbonyl)pyrrolidin-3-yl]oxypyran-2-one and Its Significance in Modern Chemical Research

The compound with the CAS number 1795087-11-4, specifically named as 6-methyl-4-[1-(2-phenyltriazole-4-carbonyl)pyrrolidin-3-yl]oxypyran-2-one, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular therapy. The presence of multiple functional groups, including a pyrrolidinyl moiety and a phenyltriazole moiety, suggests a high degree of versatility in its reactivity and interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 6-methyl-4-[1-(2-phenyltriazole-4-carbonyl)pyrrolidin-3-yl]oxypyran-2-one structure exemplifies this trend, as it integrates several pharmacophoric elements known to enhance binding affinity and selectivity. The pyrrolidin-3-yl group, for instance, is frequently incorporated into drug candidates due to its ability to mimic natural amino acid residues, thereby facilitating interactions with biological macromolecules. Similarly, the phenyltriazole component is recognized for its role in modulating enzyme activity and receptor binding, making it a valuable scaffold for medicinal chemists.

In the context of contemporary research, this compound has been explored for its potential in addressing various therapeutic challenges. Studies have indicated that derivatives of 6-methyl-4-[1-(2-phenyltriazole-4-carbonyl)pyrrolidin-3-yl]oxypyran-2-one may exhibit inhibitory effects on key enzymes implicated in inflammatory and infectious diseases. The oxypyranone core further contributes to the molecule's pharmacological profile by providing a rigid scaffold that can be fine-tuned to optimize drug-like properties such as solubility, metabolic stability, and bioavailability. These attributes make it a promising candidate for further development in preclinical studies.

The synthesis of 6-methyl-4-[1-(2-phenyltriazole-4-carbonyl)pyrrolidin-3-yl]oxypyran-2-one presents an intriguing challenge due to the complexity of its structure. However, modern synthetic methodologies have enabled chemists to access this compound with increasing efficiency. Techniques such as multi-step organic synthesis, coupled with catalytic transformations, have been instrumental in constructing the desired framework while maintaining high yields and purity. Additionally, computational approaches like molecular modeling and virtual screening have accelerated the process by predicting optimal conformations and interactions.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug development. By leveraging structure-based design principles, researchers can modify specific regions of the 6-methyl-4-[1-(2-phenyltriazole-4-carbonyl)pyrrolidin-3-yl]oxypyran-2-one scaffold to enhance its pharmacological activity. For example, substituent variations at the pyrrolidinyl and phenyltriazole positions can fine-tune binding interactions with target proteins or enzymes. Such modifications are often guided by data from high-throughput screening (HTS) campaigns or by insights derived from crystallographic studies of protein-ligand complexes.

The integration of machine learning and artificial intelligence into drug discovery has further enhanced the potential of compounds like 6-methyl-4-[1-(2-phenyltriazole-4-carbonyl)pyrrolidin-3-yloxy]oxypyrananone. These technologies enable rapid analysis of vast chemical libraries and prediction of molecular properties, thereby streamlining the identification of promising candidates. By combining experimental data with computational predictions, researchers can accelerate the iterative process of lead optimization, reducing the time and resources required for development.

From a biological perspective, the dual functionality provided by the pyrrolidinyl and phenyltriazole moieties offers unique opportunities for modulating biological pathways. The pyrrolidinyl group is known to interact with nucleophilic centers in enzymes such as kinases and phosphodiesterases, while the phenyltriazole moiety can engage with aromatic residues in protein active sites. This dual interaction profile suggests that derivatives of this compound may exhibit broad-spectrum activity against multiple targets.

Epidemiological studies have also highlighted the importance of heterocyclic compounds in addressing global health challenges. The prevalence of diseases such as cancer, inflammation-related disorders, and infectious illnesses underscores the need for innovative therapeutic strategies. Compounds like 6-methyl-oxy-pyrano[3',4':5',6']pyrrolo[1',2':3',4']triazole-a(1H)-pyrimidinone (179508711) represent a critical resource in this endeavor, offering novel scaffolds for drug development.

In conclusion,6-methyl-oxy-pyrano[3',4':5',6']pyrrolo[1',2':3',4']triazole-a(1H)-pyrimidinone (179508711) stands as a testament to the ingenuity of modern chemical research. Its complex structure and multifaceted functionality make it a valuable asset in pharmaceutical innovation. As research continues to uncover new applications for this compound and its derivatives,the potential for advancing therapeutic interventions remains significant.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.